Cas no 913835-37-7 (N-(3-Chloro-4-methylphenyl) 4-boronobenzamide)

N-(3-Chloro-4-methylphenyl) 4-boronobenzamide structure
913835-37-7 structure
Product Name:N-(3-Chloro-4-methylphenyl) 4-boronobenzamide
CAS No:913835-37-7
MF:C14H13BClNO3
MW:289.521922826767
MDL:MFCD09027211
CID:802902
PubChem ID:44119159
Update Time:2025-04-19

N-(3-Chloro-4-methylphenyl) 4-boronobenzamide Chemical and Physical Properties

Names and Identifiers

    • (4-((3-Chloro-4-methylphenyl)carbamoyl)phenyl)boronic acid
    • 4-(3-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid
    • (4-((3-Chloro-4-methylphenyl)carbamoyl)-phenyl)boronic acid
    • [4-[(3-chloro-4-methylphenyl)carbamoyl]phenyl]boronic acid
    • Boronic acid,B-[4-[[(3-chloro-4-methylphenyl)amino]carbonyl]phenyl]-
    • N-(3-Chloro-4-methylphenyl) 4-boronobenzamide
    • OR3786
    • 913835-37-7
    • (4-((3-Chloro-4-methylphenyl)carbamoyl)phenyl)boronicacid
    • MFCD09027211
    • AKOS015833645
    • 4-(3-chloro-4-methylphenylcarbamoyl)phenylboronic acid
    • 4-[(3-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid
    • {4-[(3-Chloro-4-methylphenyl)carbamoyl]phenyl}boronic acid
    • CS-0175060
    • PS-9600
    • H11689
    • A853716
    • DTXSID00657058
    • DB-343544
    • MDL: MFCD09027211
    • Inchi: 1S/C14H13BClNO3/c1-9-2-7-12(8-13(9)16)17-14(18)10-3-5-11(6-4-10)15(19)20/h2-8,19-20H,1H3,(H,17,18)
    • InChI Key: IZMAVYDCXUROFV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)NC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 289.06800
  • Monoisotopic Mass: 289.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 217-219
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.623
  • PSA: 69.56000
  • LogP: 1.65350

N-(3-Chloro-4-methylphenyl) 4-boronobenzamide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-(3-Chloro-4-methylphenyl) 4-boronobenzamide Pricemore >>

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